3-Methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine

• IUPAC Name: 3-methoxy-4-(4-methylpiperidin-1-yl)sulfonylaniline
• InChI: InChI=1S/C13H20N2O3S/c1-10-5-7-15(8-6-10)19(16,17)13-4-3-11(14)9-12(13)18-2/h3-4,9-10H,5-8,14H2,1-2H3
• InChI Key: FYBBJTGVNUYVJR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)N)OC
• Molecular Formula: C13H20N2O3S
• DSSTOX Substance ID: DTXSID70357694
• Molecular Weight: 284.38 g/mol
• CAS No.: 436091-53-1

Description

3-Methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Methodology

• Development of Synthetic Routes : One study describes a new synthetic pathway involving the conjugate additions of acyclic and cyclic secondary beta- and gamma-chloroamines to acetylenic sulfones. This method facilitates the formation of cyclic enamine sulfones, leading to the synthesis of various piperidines and related structures. This approach is pivotal for the synthesis of complex organic compounds, including alkaloids and pharmaceuticals (Back & Nakajima, 2000).

Pharmacological Research

• Selective Human Beta(3) Agonists : Research into novel (4-piperidin-1-yl)-phenyl sulfonamides has yielded compounds with significant potency as full agonists at the beta(3)-adrenergic receptor. These findings have implications for the development of treatments targeting metabolic disorders and obesity (Hu et al., 2001).

• Polymorphism and Process Development : The study on ASP3026, a selective inhibitor of EML4-ALK fusion protein, illustrates the importance of controlling polymorphism in pharmaceutical development. This research not only identified five polymorphs of the compound but also demonstrated methods for selective polymorph production, crucial for ensuring consistency and efficacy in drug formulations (Takeguchi et al., 2015).

Material Science and Chemical Engineering

• Synthesis of Key Intermediates : The synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate for Vandetanib, exemplifies the application of "3-Methoxy-4-(4-methyl-piperidine-1-sulfonyl)-phenylamine" in producing significant pharmaceutical agents. The detailed optimization of synthesis steps highlights its value in medicinal chemistry (Wang et al., 2015).